(E)-1-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-1-[3-(benzimidazol-1-yl)pyrrolidin-1-yl]-2-methyl-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C21H21N3O/c1-16(13-17-7-3-2-4-8-17)21(25)23-12-11-18(14-23)24-15-22-19-9-5-6-10-20(19)24/h2-10,13,15,18H,11-12,14H2,1H3/b16-13+
• InChI Key: PODXTSYOFBZONV-DTQAZKPQSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C(=O)N2CCC(C2)N3C=NC4=CC=CC=C43
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C(=O)N2CCC(C2)N3C=NC4=CC=CC=C43
• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol

Description

(E)-1-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one is a useful research compound. Its molecular formula is C21H21N3O and its molecular weight is 331.419. The purity is usually 95%.
BenchChem offers high-quality (E)-1-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-1-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antiviral Activity

• Compounds structurally related to (E)-1-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one have been designed and tested for antiviral properties, particularly as inhibitors of human rhinovirus. These compounds show promising antiviral activity, highlighting their potential in medicinal chemistry (Hamdouchi et al., 1999).

Novel Syntheses and Derivatives

• Research in this field includes the novel synthesis of related compounds, such as hexahydro-1H-pyrrolo[1,2-a]ĭmidazoles and Octahydroimidazo[1,2-a]pyridines, expanding the range of derivatives for further study (Katritzky et al., 2000).

Spiroxindole Fused Derivatives

• The synthesis of spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives via 1,3-dipolar cycloaddition reaction represents another avenue of research. This method produces compounds with potential for various applications in scientific research (Poomathi et al., 2015).

Regioselective Synthesis

• The development of regioselective synthesis methods for pyrrolo[1,2-a]imidazoles and imidazo[1,2-a]-pyridines has been a focus area. Such methodologies enable precise control in the synthesis process, which is crucial for the development of specific compounds for targeted research applications (Wang et al., 2015).

Antiulcer Agent Development

• Research into substituted imidazo[1,2-a]pyridines as potential antiulcer agents has been conducted. These compounds exhibit both gastric antisecretory and cytoprotective properties, providing a new direction in the search for effective antiulcer medications (Starrett et al., 1989).

Imaging Agent Studies

• Derivatives of (E)-1-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-2-methyl-3-phenylprop-2-en-1-one have been investigated for use as imaging agents for peripheral benzodiazepine receptors using positron emission tomography. This application could have significant implications in the study of neurodegenerative disorders (Fookes et al., 2008).